5-Methoxy-N-methyl-2,3-Dihydro-1H-inden-1-amine

• IUPAC Name: 5-methoxy-N-methyl-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C11H15NO/c1-12-11-6-3-8-7-9(13-2)4-5-10(8)11/h4-5,7,11-12H,3,6H2,1-2H3
• InChI Key: XAPXNLVCUYGNLH-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC2=C1C=CC(=C2)OC
• Molecular Formula: C11H15NO
• DSSTOX Substance ID: DTXSID90966767
• Molecular Weight: 177.24 g/mol
• CAS No.: 52372-93-7

Description

• Safety Information : It is classified as a Warning substance (GHS07) and may cause skin and eye irritation. Precautionary measures include avoiding inhalation and contact with skin or eyes.

Synthesis Analysis

The compound has been synthesized through a Michael addition reaction on 5,6-dimethoxy-2-methylene-2,3-dihydro-1H-inden-1-one . Various nucleophiles, including piperidine, N-methyl piperazine, morpholine, sodium azide, imidazole, benzimidazole, and pyrazole, were reacted under Michael addition conditions. The resulting compounds exhibit different stabilities, and the possibility of retro-Michael reactions has been explored.

Molecular Structure Analysis

The molecular structure of 5-Methoxy-N-methyl-2,3-Dihydro-1H-inden-1-amine is characterized by an indanone core with a methoxy group at position 5. The compound’s 3D structure can be visualized using tools like Java or Javascript.

Chemical Reactions Analysis

The compound participates in various chemical reactions, including Michael addition reactions with diverse nucleophiles. The stability of the resulting products depends on the nature of the nucleophile. Aliphatic amines tend to favor retro-Michael reactions, while aromatic amines exhibit better stability.

Physical and Chemical Properties Analysis

• Spectroscopic Data : FT-IR, 1H NMR, and 13C NMR spectroscopy confirm the predicted structure of the product.

Safety and Hazards

• Precautions include avoiding skin and eye contact, handling in an inert atmosphere, and ensuring proper storage conditions.